molecular formula C20H20O5 B1209183 6-(3,4-Dimethoxyphenyl)-4-methoxy-1,3-dimethyl-8-cyclohepta[c]furanone

6-(3,4-Dimethoxyphenyl)-4-methoxy-1,3-dimethyl-8-cyclohepta[c]furanone

Cat. No. B1209183
M. Wt: 340.4 g/mol
InChI Key: HBCRLHZCIKXVTG-UHFFFAOYSA-N
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Description

6-(3,4-dimethoxyphenyl)-4-methoxy-1,3-dimethyl-8-cyclohepta[c]furanone is a cycloheptafuran.

Scientific Research Applications

Flavor Compound Research

4-Hydroxy-2,5-dimethyl-3(2H)-furanone (HDMF, furaneol®) and its methyl ether are key flavor compounds in many fruits, highly appreciated by the food industry. Research has been advancing in understanding the biosynthetic pathways leading to these compounds, which is crucial for developing biotechnological processes for their synthesis (Schwab, 2013).

Chemical Synthesis and Reactions

The cycloaddition reaction of 3-methoxycarbonyl-2H-cyclohepta[b]furan-2-one with 6,6-dimethylfulvene indicates the formation of major and minor cycloadducts, showing the versatility of these compounds in chemical synthesis (Yasunami et al., 1992). Additionally, the synthesis of pentafluoro-2H-cyclohepta[b]furan-2-one and its reaction with sodium methoxide produced various methoxy-tetrafluoro-2H-cyclohepta[b]furan-2-one compounds, highlighting the chemical diversity achievable with furanone derivatives (Brooke et al., 1991).

Crystallography and Structure Analysis

Studies like the one on dimethyl 2,4-bis(3,4-dimethoxyphenyl)cyclobutane-1,3-dicarboxylate contribute to understanding the molecular and crystal structures of complex organic compounds, aiding in the development of new materials and pharmaceuticals (Shabir et al., 2020).

Medicinal Chemistry and Drug Synthesis

Compounds like 6,7-dihydro-2-methoxy-4-(substituted)-5H-benzo[6,7]cyclohepta[1,2-b]pyridine-3-carbonitrile showcase the potential of furanone derivatives in medicinal chemistry, possibly leading to new therapeutic agents (Moustafa & Girgis, 2007).

properties

Molecular Formula

C20H20O5

Molecular Weight

340.4 g/mol

IUPAC Name

6-(3,4-dimethoxyphenyl)-4-methoxy-1,3-dimethylcyclohepta[c]furan-8-one

InChI

InChI=1S/C20H20O5/c1-11-19-15(21)8-14(10-18(24-5)20(19)12(2)25-11)13-6-7-16(22-3)17(9-13)23-4/h6-10H,1-5H3

InChI Key

HBCRLHZCIKXVTG-UHFFFAOYSA-N

SMILES

CC1=C2C(=CC(=CC(=O)C2=C(O1)C)C3=CC(=C(C=C3)OC)OC)OC

Canonical SMILES

CC1=C2C(=CC(=CC(=O)C2=C(O1)C)C3=CC(=C(C=C3)OC)OC)OC

Origin of Product

United States

Retrosynthesis Analysis

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